Cas no 128028-70-6 (Thymidine5'-(trihydrogen diphosphate), 3'-azido-3'-deoxy-,P'-[2,3-bis[(1-oxohexadecyl)oxy]propyl] ester, (R)- (9CI))

• Product Name: Thymidine5'-(trihydrogen diphosphate), 3'-azido-3'-deoxy-,P'-[2,3-bis[(1-oxohexadecyl)oxy]propyl] ester, (R)- (9CI)
• CAS No: 128028-70-6
• MF: C₄₅H₈₁N₅O₁₄P₂
• MW: 978.097275495529
• CID: 151005
• PubChem ID: 451738
• Update Time: 2025-04-19

Thymidine5'-(trihydrogen diphosphate), 3'-azido-3'-deoxy-,P'-[2,3-bis[(1-oxohexadecyl)oxy]propyl] ester, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine5'-(trihydrogen diphosphate), 3'-azido-3'-deoxy-,P'-[2,3-bis[(1-oxohexadecyl)oxy]propyl] ester, (R)- (9CI)
• [(2R)-3-[[[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hexadecanoyloxypropyl] hexadecanoate
• AZTdpdg
• 128028-70-6
• [(2R)-3-[[[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl]oxy-hydroxy-phosphoryl]oxy-2-hexadecanoyloxy-propyl] hexadecanoate
• Thymidine 5'-(trihydrogen diphosphate), 3'-azido-3'-deoxy-, P'-[2,3-bis[(1-oxohexadecyl)oxy]propyl] ester, (R)-
• DTXSID60155782
• AZT Diphosphate dipalmitoylglycerol (liposomal formulation)
• Thymidine 5'-(trihydrogen diphosphate), 3'-azido-3'-deoxy-, P'-(2,3-bis((1-oxohexadecyl)oxy)propyl) ester, (R)-

• Inchi： 1S/C45H81N5O14P2/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-42(51)59-34-38(62-43(52)31-29-27-25-23-21-19-17-15-13-11-9-7-5-2)35-60-65(55,56)64-66(57,58)61-36-40-39(48-49-46)32-41(63-40)50-33-37(3)44(53)47-45(50)54/h33,38-41H,4-32,34-36H2,1-3H3,(H,55,56)(H,57,58)(H,47,53,54)/t38-,39+,40-,41-/m1/s1
• InChI Key： KOGSOVBCRGVUDZ-LLIMXKFASA-N
• SMILES： P(=O)(O)(OP(=O)(O)OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 977.52593
• Monoisotopic Mass: 977.526
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 66
• Rotatable Bond Count: 43
• Complexity: 1600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.9
• Topological Polar Surface Area: 228Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 262.29
• LogP: 11.34470